Cas no 2094460-94-1 (N-(4,4,4-trifluoro-3-hydroxy-3-phenylbutyl)prop-2-enamide)

• Product Name: N-(4,4,4-trifluoro-3-hydroxy-3-phenylbutyl)prop-2-enamide
• CAS No: 2094460-94-1
• MF: C₁₃H₁₄F₃NO₂
• MW: 273.250974178314
• CID: 5905409
• PubChem ID: 121581992
• Update Time: 2025-06-08

N-(4,4,4-trifluoro-3-hydroxy-3-phenylbutyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(4,4,4-trifluoro-3-hydroxy-3-phenylbutyl)prop-2-enamide
• EN300-26576705
• Z2285377581
• 2094460-94-1
• AKOS033849860

• Inchi： 1S/C13H14F3NO2/c1-2-11(18)17-9-8-12(19,13(14,15)16)10-6-4-3-5-7-10/h2-7,19H,1,8-9H2,(H,17,18)
• InChI Key： ZVJCAYNOCYRZFP-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=CC=1)(CCNC(C=C)=O)O)(F)F

Computed Properties

• Exact Mass: 273.09766318g/mol
• Monoisotopic Mass: 273.09766318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.3Ų

Additional information on N-(4,4,4-trifluoro-3-hydroxy-3-phenylbutyl)prop-2-enamide

Professional Introduction to N-(4,4,4-trifluoro-3-hydroxy-3-phenylbutyl)prop-2-enamide (CAS No. 2094460-94-1)

N-(4,4,4-trifluoro-3-hydroxy-3-phenylbutyl)prop-2-enamide is a specialized organic compound characterized by its unique structural and chemical properties. This compound, identified by the CAS number 2094460-94-1, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug development and bioorganic synthesis. The presence of both fluorine and hydroxyl functional groups in its molecular structure contributes to its distinctive reactivity and utility in various chemical transformations.

The compound's molecular framework consists of a prop-2-enamide backbone, which is a key feature for its role in synthesizing more complex molecules. The substitution pattern, particularly the 4,4,4-trifluoro group and the 3-hydroxy moiety, enhances its versatility in organic synthesis. Fluorinated compounds are widely recognized for their improved metabolic stability and binding affinity in biological systems, making this molecule a valuable candidate for medicinal chemistry applications.

In recent years, there has been a surge in research focused on fluorinated amides due to their promising pharmacological properties. N-(4,4,4-trifluoro-3-hydroxy-3-phenylbutyl)prop-2-enamide exemplifies this trend, as it combines the benefits of fluorine substitution with the reactivity of an amide bond. This combination allows for facile modifications and derivatization, enabling chemists to explore novel therapeutic agents targeting various diseases.

The 3-phenylbutyl side chain adds another layer of complexity to the compound's behavior, influencing both its solubility and interactions with biological targets. Phenyl groups are known for their ability to enhance molecular recognition and binding affinity, which is crucial for drug design. The hydroxyl group further contributes to the compound's functionality by participating in hydrogen bonding interactions, a key aspect of many biological processes.

Recent studies have highlighted the importance of fluorinated amides in the development of antiviral and anticancer agents. The electron-withdrawing nature of fluorine atoms can modulate the electronic properties of adjacent functional groups, leading to improved drug efficacy. N-(4,4,4-trifluoro-3-hydroxy-3-phenylbutyl)prop-2-enamide has been investigated as a potential intermediate in synthesizing such agents, demonstrating its relevance in modern medicinal chemistry.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms often necessitates specialized methodologies to ensure high yield and purity. Advances in synthetic chemistry have made it possible to incorporate fluorine into complex molecules more efficiently than ever before, opening new avenues for drug discovery.

In addition to its pharmaceutical applications, N-(4,4,4-trifluoro-3-hydroxy-3-phenylbutyl)prop-2-enamide has shown promise in material science. Fluorinated compounds are known for their unique physical properties, such as low surface energy and chemical inertness. These characteristics make them suitable for use in coatings, adhesives, and other industrial applications where performance under extreme conditions is critical.

The hydroxyl group in the molecule also plays a role in its interaction with environmental stimuli. Hydroxyl-functionalized compounds often exhibit enhanced solubility in polar solvents and can participate in self-assembling structures. This property has been explored in the development of novel materials with tailored functionalities.

The growing interest in green chemistry has also influenced the synthesis of N-(4,4,4-trifluoro-3-hydroxy-3-phenylbutyl)prop-2-enamide. Researchers are increasingly seeking sustainable methods to produce fluorinated compounds while minimizing waste and energy consumption. Innovations such as flow chemistry and catalytic processes have enabled more efficient and environmentally friendly synthetic routes.

In conclusion, N-(4,4,4-trifluoro-3-hydroxy-3-phenylbutyl)prop-2-enamide (CAS No. 2094460-94-1) is a multifaceted compound with significant potential across multiple domains of chemistry and biology. Its unique structural features make it a valuable tool for drug discovery and material science applications. As research continues to uncover new methodologies for fluorinated compound synthesis and application development，this molecule is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.